N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide

• IUPAC Name: N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C20H12ClN3O4/c21-13-7-10-18-16(11-13)23-20(28-18)12-5-8-14(9-6-12)22-19(25)15-3-1-2-4-17(15)24(26)27/h1-11H,(H,22,25)
• InChI Key: VMIRRJYPZQZCIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H12ClN3O4
• Molecular Weight: 393.8 g/mol

Description

“N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide” is a chemical compound with the molecular formula C15H11ClN2O2. It is a member of the benzoxazole family, which is a class of compounds that have been extensively used as starting materials for different mechanistic approaches in drug discovery.

Synthesis Analysis

The synthesis of benzoxazoles, including “this compound”, has been achieved using a variety of well-organized synthetic methodologies. These methods involve the use of 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts. The synthesis strategies have been optimized to offer a broad substrate scope and functionalization.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a bicyclic planar molecule. The average mass of the molecule is 286.713 Da and the monoisotopic mass is 286.050903 Da.

Chemical Reactions Analysis

Benzoxazoles, including “this compound”, have been synthesized via different pathways. These pathways involve various chemical reactions, including cyclization reactions of 2-aminophenols with β-diketones, reductive coupling/annulation of o-nitrophenols or o-nitroanilines with benzaldehydes, and intramolecular cyclization of aldimines.

Future Directions

The future directions for “N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide” and similar compounds could involve further optimization of synthetic strategies, exploration of their biological activities, and potential applications in medicinal, pharmaceutical, and industrial areas.